1-[4-(1,1-Dioxothiolan-3-yl)piperazin-1-yl]-2-[methyl(2-pyrazol-1-ylethyl)amino]ethanone

• IUPAC Name: 1-[4-(1,1-dioxothiolan-3-yl)piperazin-1-yl]-2-[methyl(2-pyrazol-1-ylethyl)amino]ethanone
• InChI: InChI=1S/C16H27N5O3S/c1-18(6-11-21-5-2-4-17-21)13-16(22)20-9-7-19(8-10-20)15-3-12-25(23,24)14-15/h2,4-5,15H,3,6-14H2,1H3
• InChI Key: XHADNBNYSIZFLS-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN1C=CC=N1)CC(=O)N2CCN(CC2)C3CCS(=O)(=O)C3
• Molecular Formula: C16H27N5O3S
• Molecular Weight: 369.5 g/mol

Description

1-[4-(1,1-Dioxothiolan-3-yl)piperazin-1-yl]-2-[methyl(2-pyrazol-1-ylethyl)amino]ethanone is a complex organic compound that features a unique combination of functional groups, including a piperazine ring, a pyrazole moiety, and a dioxothiolane group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(1,1-Dioxothiolan-3-yl)piperazin-1-yl]-2-[methyl(2-pyrazol-1-ylethyl)amino]ethanone typically involves multi-step procedures. The key steps include:

Formation of the Piperazine Derivative: The piperazine ring is functionalized with the dioxothiolane group through nucleophilic substitution reactions.

Introduction of the Pyrazole Moiety: The pyrazole group is introduced via a condensation reaction with an appropriate aldehyde or ketone.

Final Coupling: The final step involves coupling the piperazine derivative with the pyrazole moiety under controlled conditions, often using catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the development of efficient purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-[4-(1,1-Dioxothiolan-3-yl)piperazin-1-yl]-2-[methyl(2-pyrazol-1-ylethyl)amino]ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different biological activities.

Substitution: Nucleophilic or electrophilic substitution reactions can be employed to replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reducing Agents: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Catalysts: Palladium on carbon (Pd/C) and platinum oxide (PtO2) are often used as catalysts in hydrogenation reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or aldehyde derivative, while reduction could produce an alcohol or amine.

Scientific Research Applications

1-[4-(1,1-Dioxothiolan-3-yl)piperazin-1-yl]-2-[methyl(2-pyrazol-1-ylethyl)amino]ethanone has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly in targeting specific enzymes or receptors.

Biology: It can be used as a probe to study biological pathways and interactions at the molecular level.

Materials Science: The compound’s properties may be exploited in the development of new materials with specific functionalities, such as sensors or catalysts.

Mechanism of Action

The mechanism of action of 1-[4-(1,1-Dioxothiolan-3-yl)piperazin-1-yl]-2-[methyl(2-pyrazol-1-ylethyl)amino]ethanone involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to these targets through hydrogen bonding, hydrophobic interactions, or covalent bonding, leading to modulation of their activity. The specific pathways involved depend on the biological context and the nature of the target.

Comparison with Similar Compounds

Similar Compounds

• 1-[4-(1,1-Dioxothiolan-3-yl)piperazin-1-yl]-2-(2-phenyl-1,3-thiazol-4-yl)ethanone
• 3-(Piperazin-1-yl)-1,2-benzothiazole derivatives

Uniqueness

1-[4-(1,1-Dioxothiolan-3-yl)piperazin-1-yl]-2-[methyl(2-pyrazol-1-ylethyl)amino]ethanone is unique due to its combination of a piperazine ring, a pyrazole moiety, and a dioxothiolane group. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for research and development in various scientific fields.